Cas no 1261231-05-3 (tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate)

Technical Introduction: tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a piperidine core protected by a tert-butoxycarbonyl (Boc) group, enhancing stability during synthetic manipulations. The 5-chloropyrimidin-2-yl moiety offers a reactive site for further functionalization, making it useful in cross-coupling reactions or nucleophilic substitutions. The Boc group can be selectively deprotected under mild acidic conditions, allowing for controlled derivatization. This compound is particularly advantageous in the development of bioactive molecules due to its balanced reactivity and compatibility with diverse reaction conditions. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate structure
1261231-05-3 structure
Product Name:tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate
CAS No:1261231-05-3
MF:C15H22ClN3O3
MW:327.806482791901
CID:2090868
PubChem ID:60137791
Update Time:2025-06-08

tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate
    • tert-Butyl4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate
    • AKOS015940135
    • TERT-BUTYL 4-{[(5-CHLOROPYRIMIDIN-2-YL)OXY]METHYL}PIPERIDINE-1-CARBOXYLATE
    • 1261231-05-3
    • tert-butyl 4-[(5-chloropyrimidin-2-yl)oxymethyl]piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-[[(5-chloro-2-pyrimidinyl)oxy]methyl]-, 1,1-dimethylethyl ester
    • DB-252728
    • G67870
    • 4-(5-Chloro-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
    • MDL: MFCD18380071
    • Inchi: 1S/C15H22ClN3O3/c1-15(2,3)22-14(20)19-6-4-11(5-7-19)10-21-13-17-8-12(16)9-18-13/h8-9,11H,4-7,10H2,1-3H3
    • InChI Key: QQQWLPKSQFIONH-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(=NC=1)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 327.1349693g/mol
  • Monoisotopic Mass: 327.1349693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.6Ų

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Additional information on tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate (CAS No. 1261231-05-3)

tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate (CAS No. 1261231-05-3) is a high-value intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of a 5-chloropyrimidinyl moiety enhances its reactivity, making it a sought-after building block for synthesizing bioactive molecules targeting various diseases, including cancer and infectious ailments.

In recent years, the demand for tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate has surged, driven by its role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "piperidine-carboxylate synthesis" or "chloropyrimidine derivatives applications," reflecting its relevance in modern medicinal chemistry. Its CAS No. 1261231-05-3 is often cross-referenced in patents and academic journals, underscoring its industrial significance.

The compound's structural features, such as the tert-butyloxycarbonyl (Boc) protecting group, facilitate selective reactions in multi-step syntheses. This attribute aligns with the growing trend of "green chemistry" and "atom-efficient synthesis," as it minimizes waste and improves yield. Laboratories prioritizing sustainable practices increasingly adopt such intermediates to streamline workflows.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate. Purity thresholds (>98%) are critical for reproducibility, a topic frequently queried in forums discussing "high-purity chemical standards." Suppliers often highlight these specifications to meet stringent regulatory requirements in preclinical studies.

Beyond pharmaceuticals, this compound's chloropyrimidine scaffold attracts interest in material science, particularly for designing organic electronic materials. Its electron-withdrawing properties make it a candidate for optoelectronic applications, resonating with searches like "pyrimidine-based semiconductors." Such interdisciplinary potential amplifies its marketability.

Storage and handling recommendations for CAS No. 1261231-05-3 typically emphasize inert atmospheres and low temperatures to preserve stability—details often sought under "chemical storage best practices." Proper documentation, including SDS and COA, ensures compliance with global safety protocols, a priority for industrial buyers.

In summary, tert-Butyl 4-(((5-chloropyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate exemplifies innovation in synthetic chemistry, bridging drug development and advanced materials. Its CAS No. 1261231-05-3 serves as a keystone for researchers navigating complex molecular designs, while its adaptability continues to inspire breakthroughs across scientific disciplines.

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